Se-Aspirin

• Molecular Formula: C12H12N2O3Se
• Molecular Weight: 311.21 g/mol
• InChI: InChI=1S/C12H12N2O3Se/c1-9(15)17-11-5-3-2-4-10(11)12(16)14-6-7-18-8-13/h2-5H,6-7H2,1H3,(H,14,16)
• InChIKey: YJLOEJJBOLNYTM-UHFFFAOYSA-N

Se-Aspirin: Selenium-NSAID Hybrid for Cancer Research

Se-Aspirin (Selenium-acetylsalicylic acid, CAS: 1850293-95-6) is a hybrid molecule that incorporates a selenium moiety into the backbone of acetylsalicylic acid (Aspirin), classified as a selenium-nonsteroidal anti-inflammatory drug (Se-NSAID) [1]. This structural modification results in a compound with a unique pharmacological profile distinct from its parent molecule, aspirin, and other conventional NSAIDs. It is characterized as a crystalline solid with a molecular weight of 311.2 g/mol [2]. Unlike standard aspirin, Se-Aspirin has been shown to exhibit a dual mechanism of action, combining cyclooxygenase (COX) inhibition with additional pathways related to selenium, such as modulation of the NF-κB pathway and induction of oxidative stress in specific cell types .

Hybrid Compound Selenium-NSAID scaffold for cancer cell viability studies

Pathway Context NF-κB signaling and caspase-mediated apoptosis research

Differentiation Multi-targeted profile distinct from COX-only NSAIDs

• [1] Plano D, Karelia DN, Pandey MK, Spallholz JE, Amin S, Sharma AK. Design, Synthesis, and Biological Evaluation of Novel Selenium (Se-NSAID) Molecules as Anticancer Agents. J Med Chem. 2016;59(5):1946-1959. View Source
• [2] GlpBio. Se-Aspirin (Selenium-acetylsalicylic Acid) Product Datasheet. View Source

Se-Aspirin: Non-Equivalence with Standard NSAIDs

Substituting Se-Aspirin with either conventional aspirin or a simple mixture of aspirin and a selenium salt (e.g., sodium selenite) fails to replicate its unique pharmacological profile. While some combinations of aspirin and selenium show synergistic effects on endpoints like blood rheology and thrombosis [1], the covalent Se-NSAID hybrid exhibits distinct properties at the molecular and cellular level that are not observed with physical mixtures. Critically, Se-Aspirin's selectivity profile for carbonic anhydrase (CA) isoforms is markedly different from that of aspirin, and it possesses a mechanism of action involving potent inhibition of the NF-κB pathway and induction of intracellular reactive oxygen species (ROS) that is not recapitulated by co-administration of its individual components [2]. This unique mechanism directly translates to differential activity in cancer cell models, where the hybrid molecule is significantly more potent than either aspirin alone or standard chemotherapeutics like 5-fluorouracil (5-FU) [3]. Therefore, for research focused on the specific chemotype of Se-NSAIDs, the exact compound Se-Aspirin is required.

Mechanism Divergence

Se-Aspirin engages apoptosis and NF-κB pathways; standard NSAIDs primarily inhibit COX enzymes. Cellular response profiles may not transfer.

Redox-Active Selenium

Incorporated selenium introduces redox-modulating properties absent in conventional aspirin, potentially altering downstream oxidative stress endpoints.

Gastrointestinal Context

Reported gastroprotective effects differ from NSAID-induced ulceration. Models requiring gastric toxicity endpoints may require Se-Aspirin specifically.

• [1] 阿司匹林硒肠溶片的制备工艺和抗血栓形成的用途. Chinese Patent. View Source
• [2] Lucarini E, D'Antongiovanni V, Antonioli L, Ghelardini C, Di Cesare Mannelli L, Ferraroni M, et al. Study of Chalcogen Aspirin Derivatives with Carbonic Anhydrase Inhibitory Properties for Treating Inflammatory Pain. 2024. View Source
• [3] Plano D, Karelia DN, Pandey MK, Spallholz JE, Amin S, Sharma AK. Design, Synthesis, and Biological Evaluation of Novel Selenium (Se-NSAID) Molecules as Anticancer Agents. J Med Chem. 2016;59(5):1946-1959. View Source

Se-Aspirin Differentiation Evidence

Colorectal Cancer Cytotoxicity

In a direct comparison against the standard-of-care chemotherapeutic agent 5-fluorouracil (5-FU), the Se-aspirin analogue (compound 8) demonstrated markedly superior potency against colorectal cancer (CRC) cells. The study reported that Se-aspirin was >10 times more potent than 5-FU [1]. This potency is reflected in its low IC50 value for reducing CRC cell viability, measured at 3.4 µM [2].

CRC Cytotoxicity

Reported

IC50 = 3.4 µM

Supports CRC cell-model endpoint review

Specific cell line not provided; cross-study comparable

Evidence Dimension	Potency in reducing viability of colorectal cancer cells
Target Compound Data	IC50 = 3.4 µM
Comparator Or Baseline	5-Fluorouracil (5-FU)
Quantified Difference	>10-fold more potent
Conditions	In vitro assay on colorectal cancer (CRC) cell lines

Why This Matters

This significant increase in potency positions Se-Aspirin as a compelling research compound for exploring novel, more effective CRC therapies compared to existing chemotherapeutic benchmarks.

• [1] Plano D, Karelia DN, Pandey MK, Spallholz JE, Amin S, Sharma AK. Design, Synthesis, and Biological Evaluation of Novel Selenium (Se-NSAID) Molecules as Anticancer Agents. J Med Chem. 2016;59(5):1946-1959. View Source
• [2] Cayman Chemical. Se-Aspirin-50 mg Product Datasheet (Hosted by Cenmed). View Source

Apoptosis and NF-κB Pathway Inhibition

A comparative pharmacological study evaluated the inhibitory effects of chalcogen bioisosteres of aspirin on various human carbonic anhydrase (hCA) isoforms. Selenoaspirin (Se-Aspirin, compound 5) displayed markedly superior inhibitory potency across all tested isoforms (hCA I, II, IV, VII, IX, and XII) when compared to both thioaspirin (compound 7) and standard aspirin [1]. Furthermore, it demonstrated a strong selectivity for the tumor-associated isoform CA IX [1].

Mechanism of Action

Class-level inference

Caspase 3/7, PARP cleavage, NF-κB inhibition

Distinct from aspirin's COX acetylation

Qualitative mechanistic divergence; supports apoptosis pathway research

Evidence Dimension	Inhibitory potency on human carbonic anhydrase isoforms (I, II, IV, VII, IX, XII)
Target Compound Data	Markedly superior inhibitory potency across all tested isoforms
Comparator Or Baseline	Aspirin and Thioaspirin
Quantified Difference	Markedly superior potency; strong selectivity for CA IX
Conditions	In vitro assay on recombinant human CA isoforms

Why This Matters

This differential inhibition profile, particularly the strong selectivity for CA IX, suggests a distinct pharmacological mechanism that could be exploited for novel therapeutic applications beyond traditional NSAID use, such as in cancer or specific pain conditions.

• [1] Lucarini E, D'Antongiovanni V, Antonioli L, Ghelardini C, Di Cesare Mannelli L, Ferraroni M, et al. Study of Chalcogen Aspirin Derivatives with Carbonic Anhydrase Inhibitory Properties for Treating Inflammatory Pain. 2024. View Source

Gastroprotection and Ulcer Healing Potential

The rationale for developing Se-Aspirin and its analogs is underpinned by evidence that the incorporation of a selenium atom into acetylsalicylic acid (ASA) significantly enhances its anti-tumoral properties. Comparative analysis of methylseleno-ASA analogs demonstrates that the Se-functionalized compounds have greatly increased anti-tumoral efficacy in colorectal cancer (CRC) compared to their organic counterparts lacking the Se functionality [1].

Gastroprotection

Data to verify

Reported ulcer healing acceleration

Qualitative GI effect context

Quantitative ulcer index data not available

Evidence Dimension	Anti-tumoral efficacy in colorectal cancer (CRC)
Target Compound Data	Greatly increased anti-tumoral efficacy
Comparator Or Baseline	Organic counterparts without Se functionality (e.g., methylseleno-ASA analog 1a)
Quantified Difference	Significant increase in efficacy (quantified as 'greatly increased')
Conditions	Preclinical models of colorectal cancer

Why This Matters

This finding validates the core design principle of Se-Aspirin, confirming that the selenium atom is a critical pharmacophore for enhancing anticancer activity, making it a more relevant tool for cancer research than non-selenated analogs.

• [1] Ruiz de Gauna M, et al. New Formulation of a Methylseleno-Aspirin Analog with Anticancer Activity Towards Colon Cancer. Int J Mol Sci. 2020;21(23):9017. View Source

Carbonic Anhydrase Inhibition

Se-Aspirin's mechanism of action is distinct from that of aspirin, involving a dual effect not observed with the parent compound alone. It inhibits the activation of proinflammatory and pro-survival NF-κB pathways and downstream anti-apoptotic targets (e.g., Bcl-xL, Mcl-1, survivin) . Concurrently, unlike standard NSAIDs, long-term exposure to Se-Aspirin has been reported to cause an increase in intracellular reactive oxygen species (ROS) levels in CRC cells, which contributes to its pro-apoptotic effects [1].

CA Inhibition

Head-to-head

Selenoaspirin analog: markedly higher potency vs aspirin

Supports CA-target selectivity review

Class-level analog evidence; hCA IX selectivity reported

Evidence Dimension	Mechanism of action in cancer cells
Target Compound Data	Inhibits NF-κB pathway and induces intracellular ROS
Comparator Or Baseline	Aspirin (ASA)
Quantified Difference	Dual mechanism involving NF-κB inhibition and ROS induction
Conditions	In vitro studies on CRC cells

Why This Matters

This dual mechanism provides a clear scientific rationale for selecting Se-Aspirin over aspirin for research into pathways of apoptosis, oxidative stress, and inflammation in cancer, offering a unique chemical probe.

• [1] Plano D, Karelia DN, Pandey MK, Spallholz JE, Amin S, Sharma AK. Design, Synthesis, and Biological Evaluation of Novel Selenium (Se-NSAID) Molecules as Anticancer Agents. J Med Chem. 2016;59(5):1946-1959. View Source

Se-Aspirin Research Applications

Colorectal and Pancreatic Cancer Cell Viability

Researchers focused on developing new treatments for colorectal cancer should procure Se-Aspirin as a lead compound. Evidence shows it is >10-fold more potent than the standard chemotherapeutic 5-FU in reducing CRC cell viability [1]. Its unique dual mechanism, which includes NF-κB pathway inhibition and induction of intracellular ROS, provides a powerful tool for probing novel cell death pathways in CRC .

NF-κB Signaling in Inflammatory Carcinogenesis

For studies investigating the role of carbonic anhydrase (CA) isoforms in pain, inflammation, or oncology, Se-Aspirin is an essential research reagent. It has been shown to possess markedly superior inhibitory potency across multiple hCA isoforms (I, II, IV, VII, IX, XII) compared to thioaspirin and aspirin, with a particularly strong selectivity for the cancer-associated CA IX isoform [2]. This selectivity makes it a superior molecular probe for dissecting CA IX-mediated effects.

Gastric Toxicity and Mucosal Protection Comparison

Se-Aspirin serves as the prototypical compound for the broader class of selenium-nonsteroidal anti-inflammatory drugs (Se-NSAIDs). Studies have confirmed that the incorporation of selenium significantly enhances the anti-tumoral efficacy of NSAIDs like ASA compared to non-selenated organic analogs [3]. Procurement of Se-Aspirin is therefore necessary for laboratories aiming to explore the structure-activity relationships (SAR) and unique pharmacological properties of this emerging class of hybrid molecules.

Multi-Targeted Selenium-Based Therapeutics

Unlike traditional NSAIDs which are associated with significant gastrointestinal (GI) toxicity, Se-Aspirin is reported to have gastroprotective effects. It inhibits proinflammatory NF-κB pathways and has been shown to accelerate ulcer healing in preclinical models . Researchers studying NSAID-induced GI damage or seeking to understand the molecular basis of Se-NSAID-mediated mucosal protection should utilize this compound.

Application

Selection Property

Validation Focus

Cancer cell-model viability studies

Cell-model endpoint review

IC50 and apoptosis pathway endpoints

Inflammatory carcinogenesis pathway research

NF-κB pathway modulation context

Apoptosis and anti-apoptotic protein levels

GI toxicity comparative studies

Gastrointestinal effect profiling

Mucosal injury and ulcer healing endpoints

Selenium-hybrid SAR programs

Multi-target profiling

Carbonic anhydrase and COX selectivity review

• [1] Plano D, Karelia DN, Pandey MK, Spallholz JE, Amin S, Sharma AK. Design, Synthesis, and Biological Evaluation of Novel Selenium (Se-NSAID) Molecules as Anticancer Agents. J Med Chem. 2016;59(5):1946-1959. View Source
• [2] Lucarini E, D'Antongiovanni V, Antonioli L, Ghelardini C, Di Cesare Mannelli L, Ferraroni M, et al. Study of Chalcogen Aspirin Derivatives with Carbonic Anhydrase Inhibitory Properties for Treating Inflammatory Pain. 2024. View Source
• [3] Ruiz de Gauna M, et al. New Formulation of a Methylseleno-Aspirin Analog with Anticancer Activity Towards Colon Cancer. Int J Mol Sci. 2020;21(23):9017. View Source